C. I. Pigment Orange 18

• CAS No.: 1325-14-0
• Molecular Formula: C6H4F6N3O2P
• Synonyms: C. I. Pigment Orange 18

Description

C. I. Pigment Orange 18 is a synthetic organic pigment classified under the Colour Index™ Constitution number 15510. It is chemically identified as a calcium salt, distinguishing it from other metal-salt-based orange pigments . Its calcium salt formulation suggests stability advantages in specific environments, though further technical specifications (e.g., thermal resistance, lightfastness) require extrapolation from structurally analogous compounds .

Comparison with Similar Compounds

Research Findings and Industrial Relevance

• Metal Salt Influence : Calcium in Pigment Orange 18 improves cost efficiency and reduces toxicity compared to barium-based analogues, though it may compromise UV stability .
• Performance Trade-offs : Pigments like Orange 13 and Orange 4 outperform Orange 18 in high-temperature applications but require more complex synthesis routes .
• Market Preferences : Pigment Orange 18 is favored in bulk industrial uses (e.g., construction materials) due to its balance of cost and performance, whereas specialized pigments like Orange 38 dominate niche markets (e.g., inkjet printing) .

Q & A

Basic Research Questions

Q. What are the established methods for synthesizing and structurally characterizing C.I. Pigment Orange 18?

• Methodological Answer : Synthesis involves forming the calcium salt of a monoazo compound through coupling reactions, as noted in its chemical classification . Structural characterization requires X-ray diffraction (XRD) to confirm crystallinity, Fourier-transform infrared spectroscopy (FTIR) for functional group analysis, and elemental analysis to verify stoichiometry. Reproducibility hinges on strict control of reaction conditions (e.g., pH, temperature) during salt formation .

Q. Which analytical techniques are recommended for assessing the purity and homogeneity of C.I. Pigment Orange 18?

• Methodological Answer : High-performance liquid chromatography (HPLC) with UV-Vis detection can identify organic impurities, while thermogravimetric analysis (TGA) detects inorganic residues. Scanning electron microscopy (SEM) evaluates particle size distribution and morphology. For batch consistency, compare spectral data (e.g., FTIR, Raman) across samples .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported solubility profiles of C.I. Pigment Orange 18 across solvents?

• Methodological Answer : Systematic solubility testing under controlled conditions (temperature, solvent polarity, agitation) is critical. Use UV-Vis spectroscopy to quantify dissolved pigment concentrations. Cross-validate findings with Hansen solubility parameters and molecular dynamics simulations to model solvent-pigment interactions. Report deviations using CONSORT-EHEALTH guidelines for transparency .

Q. What experimental approaches are suitable for investigating the thermal degradation mechanisms of C.I. Pigment Orange 18?

• Methodological Answer : Employ hyphenated techniques like TGA coupled with mass spectrometry (TGA-MS) to identify volatile decomposition products. Isothermal stability tests at incremental temperatures (e.g., 150–250°C) paired with XRD can track crystalline phase changes. Kinetic modeling (e.g., Flynn-Wall-Ozawa method) quantifies activation energy for degradation pathways .

Q. How can the photostability of C.I. Pigment Orange 18 be rigorously evaluated under simulated environmental conditions?

• Methodological Answer : Expose samples to accelerated aging using xenon-arc lamps (ISO 4892-2 standard). Monitor colorfastness via CIELAB colorimetry and chemical stability via FTIR. Compare results against control samples with UV stabilizers. For mechanistic insights, use electron paramagnetic resonance (EPR) to detect free radical formation during light exposure .

Q. What methodologies are recommended for assessing the genotoxic potential of C.I. Pigment Orange 18 in vitro?

• Methodological Answer : Conduct the alkaline comet assay on mammalian cell lines (e.g., HepG2) to detect DNA strand breaks. Combine with micronucleus tests and bacterial reverse mutation assays (Ames test) for a tiered assessment. Ensure dose-response validation and include positive controls (e.g., hydrogen peroxide) .

Q. How can researchers design experiments to evaluate the interaction of C.I. Pigment Orange 18 with polymer matrices in composite materials?

• Methodological Answer : Use solvent-casting to prepare pigment-polymer films. Characterize interfacial adhesion via atomic force microscopy (AFM) and mechanical properties with tensile testing. Spectroscopic ellipsometry can measure pigment dispersion homogeneity. For accelerated aging, track changes in modulus and color under UV/humidity cycles .

Methodological Notes

• Data Validation : Cross-reference findings with primary literature and pre-register experimental protocols to mitigate bias .
• Controlled Variables : Document environmental factors (humidity, light exposure) and solvent purity in all replicates to enhance reproducibility .
• Advanced Instrumentation : Prioritize hyphenated techniques (e.g., HPLC-MS, TGA-FTIR) for multi-parameter analysis of degradation or interaction mechanisms .